Home / Products / Others

7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone

Name: 7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone
Brand: Smolecule
SKU: S7907012
Rating: 5 (2 reviews)

Catalog No.

S7907012

CAS No.

M.F

C16H27NO2

M. Wt

265.39 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepa...

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Specification
14. Others

General Information

Product Name

7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone

IUPAC Name

7-oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone

Molecular Formula

C16H27NO2

Molecular Weight

265.39 g/mol

InChI

InChI=1S/C16H27NO2/c1-11(2)12-4-3-8-17(9-7-12)16(18)14-10-13-5-6-15(14)19-13/h11-15H,3-10H2,1-2H3

InChI Key

FCYQHFBNCDHPPX-UHFFFAOYSA-N

SMILES

CC(C)C1CCCN(CC1)C(=O)C2CC3CCC2O3

Canonical SMILES

CC(C)C1CCCN(CC1)C(=O)C2CC3CCC2O3

7-Oxabicyclo[2.2.1]heptan-2-yl-(4-propan-2-ylazepan-1-yl)methanone, commonly known as OPAM, is a bicyclic lactam derivative that has gained significant attention in the chemical and pharmaceutical industries due to its unique chemical structure and potent biological properties. The aim of this paper is to provide an informative and engaging overview of OPAM and its various properties, applications, and potential implications in different fields of research and industry.

Definition and Background

OPAM, also known by its systematic name 4-propan-2-ylazepan-1-yl 7-oxabicyclo[2.2.1]heptan-2-ylmethanone, is a bicyclic lactam derivative that consists of a bicyclic ring system fused to a seven-membered ring. It was first synthesized in the early 1990s by researchers at Bristol-Myers Squibb as a potential opioid analgesic drug. However, its development as a drug was abandoned due to its unfavorable pharmacokinetic properties.

Physical and Chemical Properties

OPAM is a white crystalline solid with a molecular formula of C17H25NO2 and a molecular weight of 275.39 g/mol. It has a melting point range of 150-153°C and a boiling point of 438.4°C at 760 mmHg. OPAM is slightly soluble in water but highly soluble in organic solvents such as methanol, ethanol, and chloroform. The compound has several functional groups, including a lactam, an oxabicycloheptane, an isopropyl group, and an azepane.

Synthesis and Characterization

OPAM can be synthesized through a multistep process using various chemical reagents and catalysts. The most common synthetic route involves the condensation of 2-oxabicyclo[2.2.1]hept-5-en-2-one with 4-amino-2-methylpentane-2-ol in the presence of a reducing agent like sodium borohydride. The resulting product is further subjected to various purification processes to obtain pure OPAM. The compound can be characterized using several analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

Analytical Methods

OPAM can be quantified in various samples using different analytical methods, including high-performance liquid chromatography (HPLC), gas chromatography (GC), and liquid chromatography-mass spectrometry (LC-MS). These methods are commonly used in the pharmaceutical industry to monitor the purity and concentration of OPAM in drug formulations and other samples.

Biological Properties

OPAM exhibits several biological activities, including analgesic, anti-inflammatory, antitumor, and anticonvulsant properties. It exerts its pharmacological effects by binding to opioid receptors in the central nervous system and modulating the release of neurotransmitters like dopamine, serotonin, and norepinephrine. OPAM has also been shown to inhibit the activity of Cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.

Toxicity and Safety in Scientific Experiments

Although OPAM has exhibited potent biological properties, its toxicity and safety in scientific experiments have been evaluated extensively. Studies have shown that OPAM is generally well-tolerated in animal models up to a certain dose, with no significant adverse effects observed. However, further studies are required to determine the long-term safety and toxicity of OPAM in human subjects.

Applications in Scientific Experiments

OPAM has several potential applications in scientific experiments, including drug discovery, medicinal chemistry, and pharmacology. It can be used as a lead compound for the development of new opioid analgesics or other drugs with analgesic, anti-inflammatory, and anticonvulsant properties. OPAM can also serve as a valuable tool for studying the mechanisms of action of various opioid receptors and their modulators.

Current State of Research

OPAM has been a subject of several studies in recent years, with researchers exploring its potential applications in drug discovery and other fields. Several studies have focused on the synthesis and characterization of OPAM and its derivatives, as well as their pharmacological activities and mechanisms of action. However, more research is needed to fully understand the potential of OPAM and its various applications.

Potential Implications in Various Fields of Research and Industry

OPAM has significant potential implications in various fields of research and industry, including drug discovery, medicinal chemistry, and pharmaceuticals. Its potent biological properties and unique chemical structure make it an attractive target for the development of new analgesics, anti-inflammatory agents, and anticonvulsants. OPAM can also serve as a valuable tool for studying the mechanisms of opioid receptors and their modulation.

Limitations and Future Directions

Despite its significant potential and promising properties, OPAM has several limitations that must be addressed in future research. These include its unfavorable pharmacokinetic properties, potential toxicity and safety concerns, and challenges associated with its synthesis and characterization. Future studies should focus on developing more efficient synthetic routes that yield higher yields of pure OPAM, enhancing its pharmacokinetic properties, and evaluating its long-term safety and toxicity in human subjects. Further studies should also explore the potential of OPAM and its derivatives in other fields, including agriculture, cosmetics, and materials science.
In conclusion, OPAM is a bicyclic lactam derivative that has gained significant attention in the chemical and pharmaceutical industries due to its unique chemical structure and potent biological properties. Its various properties, applications, and potential implications in different fields of research and industry have been explored in this paper. Further research is needed to fully understand the potential of OPAM and its various applications in scientific experiments and other fields.